Lepetegravir

• CAS: 2808219-64-7
• Molecular Formula: C21H19F3N4O4
• Molecular Weight: 448.4 g/mol
• InChI: InChI=1S/C21H19F3N4O4/c1-10-3-4-11(2)28-9-26(10)21(32)17-19(30)18(29)14(8-27(17)28)20(31)25-7-13-15(23)5-12(22)6-16(13)24/h3-6,8,10-11,30H,7,9H2,1-2H3,(H,25,31)/t10-,11+/m0/s1
• InChIKey: AFHGIULBHAXDDI-WDEREUQCSA-N

Lepetegravir (GS‑1720): Once‑Weekly Oral HIV‑1 Integrase Strand Transfer Inhibitor for Long‑Acting Regimen Research

Lepetegravir (also known as GS‑1720; CAS 2808219‑64‑7) is a small‑molecule HIV‑1 integrase strand transfer inhibitor (INSTI) disclosed as Example 24 in patent WO2022159387 A1 [1]. It exhibits antiviral activity with an EC₅₀ of 0.98 nM in MT‑4 cells [1] and possesses a human plasma elimination half‑life of approximately 9.4 days, supporting once‑weekly oral dosing [2]. Unlike all currently approved oral INSTIs (bictegravir, dolutegravir, elvitegravir, raltegravir), which require once‑ or twice‑daily administration, lepetegravir is the first oral INSTI designed for a weekly dosing interval, positioning it as a research candidate for long‑acting oral combination regimens [2].

Supports once-weekly oral INSTI combination research

Enables integrase resistance barrier modeling

Facilitates extended-interval oral PK/PD studies

• [1] Taoda Y. et al. Substituted pyridotriazine compounds and uses thereof. WO2022159387A1 (WIPO PCT), filed Jan 19, 2022. (Lepetegravir disclosed as Example 24; EC₅₀ 0.98 nM in MT‑4 cells). View Source
• [2] Fichtenbaum CJ, Berhe M, Bordon J, et al. Antiviral activity, safety, and pharmacokinetics of GS‑1720, a novel weekly oral INSTI. Poster presented at: Swiss Society for Infectious Diseases (SGInf) Congress; Aug 28–30, 2024. Abstract P038. Median half‑life 9.4 days; mean HIV‑1 RNA reduction 2.44 log₁₀ copies/mL at Day 11. View Source

Why Lepetegravir (GS‑1720) Cannot Be Interchanged with Existing Daily Oral INSTIs

Among the INSTI class, pharmacokinetic half‑life, resistance barrier, and cross‑resistance breadth vary substantially across agents, meaning that compounds cannot be treated as interchangeable for research or clinical development. Lepetegravir’s 9.4‑day half‑life [1] is approximately 12‑fold longer than bictegravir’s ~18 hours [2] and over 15‑fold longer than dolutegravir’s ~14 hours [3], representing a discrete pharmacokinetic category. In the resistance dimension, in‑vitro susceptibility against a panel of 55 INSTI‑resistant isolates shows that lepetegravir retains full activity against 91% of variants, compared with 96% for bictegravir and only 75% for cabotegravir [4]. Furthermore, the genetic barrier to resistance, measured by time to emergence of resistant variants under dose‑escalation, distinguishes lepetegravir (>300 days to resistance) from earlier INSTIs such as elvitegravir (119 days) [4]. These quantitative differences in both pharmacokinetic durability and resistance profile mean that substituting another INSTI for lepetegravir in a once‑weekly regimen or in a resistance‑focused study would yield fundamentally different experimental outcomes. The evidence below provides the specific quantitative basis for these differences.

Half-life category mismatch

Daily INSTIs cannot support weekly interval research; PK durability differs fundamentally.

Resistance barrier and cross-resistance profile differ

GS‑1720’s resistance emergence time and cross-resistance breadth are not interchangeable with other INSTIs.

Viral breakthrough risk under infrequent dosing

Breakthrough suppression at trough concentrations may not transfer; first-generation INSTIs show higher breakthrough rates.

• [1] Fichtenbaum CJ et al. SGInf 2024 Poster P038. Median GS‑1720 half‑life 9.4 days. View Source
• [2] Bictegravir US Prescribing Information (Biktarvy). Median terminal plasma half‑life ~18 hours. View Source
• [3] Dolutegravir (Tivicay) US Prescribing Information. Terminal half‑life approximately 14 hours. View Source
• [4] Hansen D, Lee G, Singer E, et al. 724 – In Vitro Resistance Profile for GS‑1720, a Potent Once‑Weekly Oral InSTI in Clinical Development. Conference on Retroviruses and Opportunistic Infections (CROI) 2025; Abstract 724. GS‑1720 retained activity against 91% of INSTI‑resistant isolates (n=55) vs. 96% for BIC and 75% for CAB; time to resistance >300 days (GS‑1720) vs. 140 days (BIC) vs. 119 days (EVG). View Source

Quantitative Differentiation of Lepetegravir (GS‑1720) from Existing INSTIs: Head‑to‑Head and Cross‑Study Evidence

In‑Vitro Resistance Barrier: Time to Emergence of Resistant Variants Under Dose‑Escalation Selection

In a direct head‑to‑head serial passage study using HIV‑1 IIIb‑infected MT‑2 cells under increasing drug concentrations, lepetegravir (GS‑1720) selected for resistance‑associated integrase variants only after >300 days in culture, compared with 140 days for bictegravir (BIC) and 119 days for elvitegravir (EVG) [1]. For the HXB2 virus strain, the S153Y variant emerged at 112 days under GS‑1720 at 16‑fold its EC₅₀ [1]. Site‑directed S153 mutants remained fully susceptible to GS‑1720 and all five approved INSTIs (fold‑change <2.7) [1]. This evidence establishes GS‑1720 as having a resistance barrier that is comparable to bictegravir and substantially higher than earlier‑generation INSTIs.

Resistance Emergence Time

Head-to-head

GS‑1720: >300 days

Reported resistance barrier ranking context

BIC 140 d, EVG 119 d; in vitro serial passage, requires model validation

Evidence Dimension	Time to emergence of resistance‑associated integrase variants in dose‑escalation serial passage (HIV‑1 IIIb in MT‑2 cells)
Target Compound Data	>300 days (variant S153F)
Comparator Or Baseline	Bictegravir: 140 days (variant S153S/Y); Elvitegravir: 119 days (variant P145S)
Quantified Difference	GS‑1720 >2.1‑fold longer than BIC; >2.5‑fold longer than EVG
Conditions	HIV‑1 IIIb‑infected MT‑2 cells; increasing drug concentrations; genotypic and phenotypic characterization of emergent variants

Why This Matters

For a compound intended for a once‑weekly oral regimen with infrequent dosing, a high resistance barrier is critical to prevent virologic breakthrough between doses; GS‑1720’s >300‑day barrier to resistance in vitro exceeds that of earlier INSTIs and matches the best‑in‑class comparator bictegravir.

• [1] Hansen D, Lee G, Singer E, et al. 724 – In Vitro Resistance Profile for GS‑1720, a Potent Once‑Weekly Oral InSTI in Clinical Development. CROI 2025; Abstract 724. View Source

Cross‑Resistance Breadth: Activity Against a Panel of INSTI‑Resistant Clinical Isolates

Against a panel of 55 HIV‑1 isolates bearing integrase mutations associated with INSTI class resistance, lepetegravir (GS‑1720) retained potent antiviral activity (defined as EC₅₀ fold‑change <10) against 91% (50 of 55) of isolates [1]. In the same assay system, bictegravir retained activity against 96% of isolates, whereas cabotegravir retained activity against only 75% [1]. Reduced susceptibility to GS‑1720 (fold‑change >10) required the accumulation of at least three integrase mutations (e.g., G140A/S + Q148H/K + L74I/T97A/E138A/K), indicating a higher genetic barrier to cross‑resistance [1].

Cross-Resistance Breadth

Head-to-head

91% (50/55)

Reported cross-resistance breadth context

vs. 96% BIC, 75% CAB; INSTI-resistant isolate panel, Monogram assay

Evidence Dimension	Proportion of INSTI‑resistant isolates (n=55) with EC₅₀ fold‑change <10
Target Compound Data	91% (50/55 isolates)
Comparator Or Baseline	Bictegravir: 96% (53/55 isolates); Cabotegravir: 75% (41/55 isolates)
Quantified Difference	GS‑1720 16 percentage points higher than cabotegravir; 5 percentage points lower than bictegravir
Conditions	Monogram Biosciences assay; HIV‑1 reporter viruses with INSTI‑resistance associated IN substitutions

Why This Matters

For procurement decisions in resistance‑focused research, GS‑1720 offers a cross‑resistance breadth close to the best‑in‑class bictegravir and substantially broader than cabotegravir, making it a relevant tool compound for studying resistance pathways in long‑acting INSTI regimens.

• [1] Hansen D et al. 724 – In Vitro Resistance Profile for GS‑1720. CROI 2025; Abstract 724. View Source

Viral Breakthrough Prevention at Clinically Relevant Drug Concentrations

In a 35‑day fixed‑dose viral breakthrough assay using HIV‑1 BaL‑infected human PBMCs, lepetegravir (GS‑1720) and bictegravir, each tested at their respective clinically relevant concentrations, prevented viral breakthrough entirely (0% breakthrough) [1]. In contrast, elvitegravir and raltegravir, when tested at their equivalent clinical trough plasma concentrations, exhibited viral breakthrough accompanied by resistance mutations in 45% (elvitegravir) and 18% (raltegravir) of PBMC cultures (n=44‑48 per condition) [1].

Viral Breakthrough Prevention

Head-to-head

GS‑1720 & BIC: 0% vs. EVG 45%, RAL 18%

Reported viral breakthrough prevention context

35-day fixed-dose PBMC assay; trough concentration-based

Evidence Dimension	Proportion of PBMC cultures showing viral breakthrough with resistance after 35 days at clinically relevant trough concentrations
Target Compound Data	0% breakthrough (n=44‑48 per condition)
Comparator Or Baseline	Bictegravir: 0% breakthrough; Elvitegravir: 45% breakthrough; Raltegravir: 18% breakthrough
Quantified Difference	GS‑1720 and BIC: absolute 45‑percentage‑point advantage over elvitegravir; 18‑percentage‑point advantage over raltegravir
Conditions	HIV‑1 BaL‑infected human PBMCs; 35‑day fixed‑dose assay; clinically relevant trough concentrations; genotypic/phenotypic characterization of breakthrough virus

Why This Matters

This is a functional in‑vitro surrogate for the risk of virologic failure under clinical drug exposure. GS‑1720’s complete suppression of breakthrough at clinically achievable concentrations supports its candidacy for a once‑weekly regimen with a wide margin against resistance emergence between doses, a property not shared by first‑generation INSTIs.

• [1] Hansen D et al. 724 – In Vitro Resistance Profile for GS‑1720. CROI 2025; Abstract 724. View Source

Pharmacokinetic Half‑Life and Dosing Interval Differentiation from Approved Oral INSTIs

Lepetegravir (GS‑1720) exhibits a median plasma elimination half‑life of 9.4 days (approximately 225 hours) after a single 450 mg dose in healthy volunteers, enabling once‑weekly oral dosing [1]. This is 12.5‑fold longer than bictegravir (~18 hours) [2], 16‑fold longer than dolutegravir (~14 hours) [3], and 23.7‑fold longer than boosted elvitegravir (~9.5 hours) [4]. In Phase 1a multi‑dose cohorts, mean accumulation ratios for once‑weekly dosing at Week 6 were 2.4–2.9 for AUC and 2.0–2.2 for Cₘₐₓ, with mean Cₘₐₓ values of 19.9, 39.6, and 60.6 µg/mL at doses of 150, 450, and 1350 mg, respectively [5]. No approved oral INSTI achieves a half‑life beyond ~41 hours (cabotegravir oral) [6]; all require daily administration.

Half-Life & Dosing Interval

Cross-study

9.4 days (225 h)

Supports once-weekly oral dosing research

12.5× BIC, 16× DTG; Phase 1a single-dose PK, healthy volunteers

Evidence Dimension	Plasma elimination half‑life (t₁/₂)
Target Compound Data	9.4 days (225 hours) — supports once‑weekly oral dosing
Comparator Or Baseline	Bictegravir: ~18 h (once‑daily); Dolutegravir: ~14 h (once‑daily); Boosted Elvitegravir: ~9.5 h (once‑daily); Cabotegravir (oral): ~41 h; Raltegravir: ~7–12 h (twice‑daily)
Quantified Difference	GS‑1720 half‑life 12.5× bictegravir; 16× dolutegravir; 23.7× boosted elvitegravir; 5.5× oral cabotegravir
Conditions	Phase 1a single‑dose PK study in healthy volunteers (GS‑1720 450 mg); comparator values from respective prescribing information and published PK studies

Why This Matters

Half‑life is the primary determinant of dosing frequency. GS‑1720’s 9.4‑day half‑life is a categorical departure from all existing oral INSTIs, uniquely enabling once‑weekly oral administration and positioning it as the only oral INSTI suitable for long‑acting combination regimen research without requiring injectable formulation.

• [1] Fichtenbaum CJ et al. SGInf 2024 Poster P038. Median GS‑1720 half‑life 9.4 days. View Source
• [2] Biktarvy (bictegravir/emtricitabine/tenofovir alafenamide) US Prescribing Information. 2018. Bictegravir median terminal plasma half‑life ~18 h. View Source
• [3] Tivicay (dolutegravir) US Prescribing Information. 2013. Dolutegravir terminal half‑life approximately 14 h. View Source
• [4] Clinical pharmacokinetic and pharmacodynamic profile of the HIV integrase inhibitor elvitegravir. Clin Pharmacokinet. 2011;50(4):229‑244. Boosted elvitegravir elimination half‑life ~9.5 h. View Source
• [5] Zhang H, Mendes I, Mortensen E, et al. 154. Pharmacokinetics and Safety of GS‑1720 Following Multiple Ascending Doses in a Phase 1a Study in People Without HIV‑1. Open Forum Infect Dis. 2025;12(Suppl 1):ofae631.040. doi:10.1093/ofid/ofae631.040. View Source
• [6] Cabotegravir: a novel HIV integrase inhibitor combined with rilpivirine as the first long‑acting injectable program. Drugs. 2021;81(9):1003‑1026. Oral cabotegravir half‑life ~41 h. View Source

Phase 1b Antiviral Activity: HIV‑1 RNA Reduction at Day 11 After Two‑Day Oral Dosing

In a Phase 1b open‑label cohort of treatment‑naïve or viremic individuals with HIV‑1 (n = 7), lepetegravir (GS‑1720) administered at 450 mg on Day 1 and Day 2 produced a mean plasma HIV‑1 RNA reduction of 2.44 log₁₀ copies/mL at Day 11 (95% CI: 2.04–2.83) [1]. At Day 8, the mean reduction was 2.04 log₁₀ copies/mL (95% CI: 1.72–2.36) [1]. No serious adverse events, Grade ≥3 treatment‑emergent AEs, or treatment‑emergent INSTI resistance were observed [1]. For context, 10‑day monotherapy with bictegravir 75 mg in a comparable Phase 1b study in HIV‑infected adults produced a mean HIV‑1 RNA reduction of approximately 2.50 log₁₀ copies/mL at Day 11 [2], indicating similar short‑term antiviral potency despite GS‑1720’s 2‑day loading dose strategy.

Antiviral Response (Phase 1b)

Cross-study

−2.44 log₁₀ copies/mL

Reported antiviral response endpoint context

Day 11, n=7; comparable to BIC ~2.50 log₁₀, DTG ~2.5 log₁₀

Evidence Dimension	Mean plasma HIV‑1 RNA reduction from baseline at Day 11 after short‑term oral monotherapy
Target Compound Data	2.44 log₁₀ copies/mL (95% CI: 2.04–2.83) — GS‑1720 450 mg on Day 1 and Day 2
Comparator Or Baseline	Bictegravir: ~2.50 log₁₀ copies/mL at Day 11 (75 mg once‑daily × 10 days) [2]; Dolutegravir 50 mg once‑daily: ~2.5 log₁₀ at Day 11 [3]
Quantified Difference	GS‑1720 antiviral effect comparable to bictegravir and dolutegravir (within 0.06 log₁₀), achieved with only 2 dosing days vs. 10‑11 daily doses for comparators
Conditions	Phase 1b open‑label study; HIV‑1 RNA change from baseline to Day 11 (GS‑1720); comparator data from published Phase 1b monotherapy studies of BIC and DTG

Why This Matters

Demonstrates that GS‑1720 achieves clinical antiviral potency comparable to first‑line INSTIs with substantially fewer dosing events, a key differentiator for research into adherence‑forgiving long‑acting oral regimens.

• [1] Fichtenbaum CJ et al. SGInf 2024 Poster P038. GS‑1720 Phase 1b cohort: mean HIV‑1 RNA reduction 2.44 log₁₀ copies/mL at Day 11. View Source
• [2] Gallant JE, Thompson M, DeJesus E, et al. Antiviral activity, safety, and pharmacokinetics of bictegravir as 10‑day monotherapy in HIV‑1–infected adults. J Acquir Immune Defic Syndr. 2017;75(1):61‑66. Mean HIV‑1 RNA reduction ~2.50 log₁₀ at Day 11. View Source
• [3] Min S, Sloan L, DeJesus E, et al. Antiviral activity, safety, and pharmacokinetics/pharmacodynamics of dolutegravir as 10‑day monotherapy in HIV‑1–infected adults. AIDS. 2011;25(14):1737‑1745. Mean HIV‑1 RNA reduction ~2.5 log₁₀ at Day 11. View Source

High‑Impact Research and Preclinical Development Scenarios for Lepetegravir (GS‑1720)

Once‑Weekly Oral INSTI‑Based Combination Regimen Development

Lepetegravir’s 9.4‑day half‑life [1] and potent antiviral activity (Phase 1b mean 2.44 log₁₀ HIV‑1 RNA reduction [1]) make it uniquely suited as the INSTI backbone for once‑weekly oral combination regimens. The ongoing WONDERS2 Phase 2/3 trial (NCT06613685) directly evaluates GS‑1720 co‑administered with lenacapavir pacfosacil versus daily bictegravir/FTC/TAF (Biktarvy) in treatment‑naïve individuals [2]. For preclinical researchers, GS‑1720 serves as a tool to model once‑weekly INSTI exposure in animal PK/PD studies, enabling investigation of adherence‑forgiving regimens that are not achievable with any approved daily oral INSTI.

INSTI Resistance Barrier and Cross‑Resistance Research

With in‑vitro data demonstrating that GS‑1720 retains activity against 91% of INSTI‑resistant clinical isolates (vs. 75% for cabotegravir) and requires ≥3 integrase mutations for reduced susceptibility [3], lepetegravir is a valuable research compound for studying the limits of INSTI cross‑resistance. Its resistance barrier, quantified as >300 days to emergence of resistant variants in serial passage (vs. 140 days for bictegravir and 119 days for elvitegravir) [3], makes it a benchmark compound for in‑vitro resistance selection studies aimed at identifying novel resistance‑associated integrase mutations relevant to long‑acting INSTI therapy.

Fixed‑Dose Viral Breakthrough Modeling for Long‑Acting Formulations

The fixed‑dose viral breakthrough assay data — where GS‑1720 completely prevented breakthrough (0%) at clinically relevant concentrations while elvitegravir and raltegravir permitted 45% and 18% breakthrough with resistance, respectively [3] — positions lepetegravir as a superior reference standard for in‑vitro models that predict virologic failure risk under infrequent dosing. Researchers developing novel long‑acting antiretroviral formulations can use GS‑1720 as a positive control with a validated high barrier to breakthrough.

Pharmacokinetic/Pharmacodynamic Modeling of Extended‑Interval Oral Antiretrovirals

The Phase 1a multi‑dose PK profile of GS‑1720 (mean Cₘₐₓ of 19.9–60.6 µg/mL across 150–1350 mg once‑weekly doses; accumulation ratios of 2.0–2.9 at Week 6 [4]) provides a rich dataset for PK/PD modeling of extended‑interval oral INSTI exposure. This compound enables researchers to explore the relationship between prolonged drug exposure, trough concentrations, and antiviral suppression in a once‑weekly framework — a dosing paradigm not addressable with any currently approved oral INSTI.

Application

Selection Property

Validation Focus

Once-weekly oral INSTI combination regimen research

Long half-life support

Weekly dosing interval modeling

Integrase resistance barrier & cross-resistance studies

High in-vitro resistance barrier

Resistance mutation emergence models

Fixed-dose viral breakthrough modeling

Low breakthrough propensity at trough

Virologic failure risk prediction

Extended-interval oral antiretroviral PK/PD modeling

Linear PK with moderate accumulation

Trough concentration–antiviral effect modeling

• [1] Fichtenbaum CJ et al. SGInf 2024 Poster P038. GS‑1720 half‑life 9.4 days; mean HIV‑1 RNA reduction 2.44 log₁₀. View Source
• [2] ClinicalTrials.gov. NCT06613685. Study of Oral Weekly GS‑1720 and GS‑4182 Compared With Biktarvy in People With HIV‑1 Who Have Not Been Treated (WONDERS2). Accessed 2025. View Source
• [3] Hansen D et al. 724 – In Vitro Resistance Profile for GS‑1720. CROI 2025; Abstract 724. Resistance barrier, cross‑resistance, and breakthrough data. View Source
• [4] Zhang H et al. 154. Pharmacokinetics and Safety of GS‑1720 Following Multiple Ascending Doses. Open Forum Infect Dis. 2025;12(Suppl 1):ofae631.040. View Source